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For Researchers, Scientists, and Drug Development Professionals

Introduction
AN5777 is a potent and specific G1 to S phase transition protein 1 (GSPT1) degrader.[1] It

functions by inducing the ubiquitination and subsequent degradation of GSPT1 via the

proteasome, leading to G1 phase cell cycle arrest and apoptosis in target cells.[1] With a

molecular formula of C₁₉H₁₇ and a molecular weight of 319.36 g/mol , AN5777 represents a

promising small molecule for therapeutic development, particularly in oncology.[1]

These application notes provide detailed protocols for the sensitive and accurate quantification

of AN5777 in biological matrices, primarily focusing on liquid chromatography-tandem mass

spectrometry (LC-MS/MS), which is a highly suitable technique for the analysis of small

molecules in complex samples.[2][3] Additionally, methods for assessing the pharmacodynamic

effects of AN5777 through the quantification of GSPT1 protein levels are described.

Mechanism of Action of AN5777
AN5777 acts as a molecular glue, inducing proximity between GSPT1 and an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of GSPT1 by the 26S

proteasome. The depletion of GSPT1, a key translation termination factor, results in cell cycle

arrest at the G1 phase and the induction of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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